Cas no 2680533-31-5 (7-bromo-3-methyl-2,3,4,5-tetrahydro-1H-2-benzazepin-1-one)

7-Bromo-3-methyl-2,3,4,5-tetrahydro-1H-2-benzazepin-1-one is a brominated benzazepinone derivative with potential applications in pharmaceutical and organic synthesis. Its structural framework, featuring a fused azepine ring system, makes it a valuable intermediate for developing bioactive compounds, particularly in central nervous system (CNS) research. The bromine substituent enhances reactivity for further functionalization, while the methyl group contributes to steric and electronic modulation. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic workflows. Its well-defined molecular architecture supports precise modifications, making it suitable for medicinal chemistry and drug discovery efforts targeting neurological pathways.
7-bromo-3-methyl-2,3,4,5-tetrahydro-1H-2-benzazepin-1-one structure
2680533-31-5 structure
Product Name:7-bromo-3-methyl-2,3,4,5-tetrahydro-1H-2-benzazepin-1-one
CAS No:2680533-31-5
MF:C11H12BrNO
MW:254.12308216095
CID:5989034
PubChem ID:165941634
Update Time:2025-06-08

7-bromo-3-methyl-2,3,4,5-tetrahydro-1H-2-benzazepin-1-one Chemical and Physical Properties

Names and Identifiers

    • 7-bromo-3-methyl-2,3,4,5-tetrahydro-1H-2-benzazepin-1-one
    • 2680533-31-5
    • EN300-28319851
    • Inchi: 1S/C11H12BrNO/c1-7-2-3-8-6-9(12)4-5-10(8)11(14)13-7/h4-7H,2-3H2,1H3,(H,13,14)
    • InChI Key: KELMDBUYPAMTAU-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(NC(C)CCC=2C=1)=O

Computed Properties

  • Exact Mass: 253.01023g/mol
  • Monoisotopic Mass: 253.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 29.1Ų

7-bromo-3-methyl-2,3,4,5-tetrahydro-1H-2-benzazepin-1-one Pricemore >>

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Additional information on 7-bromo-3-methyl-2,3,4,5-tetrahydro-1H-2-benzazepin-1-one

Introduction to 7-bromo-3-methyl-2,3,4,5-tetrahydro-1H-2-benzazepin-1-one (CAS No. 2680533-31-5)

7-bromo-3-methyl-2,3,4,5-tetrahydro-1H-2-benzazepin-1-one (CAS No. 2680533-31-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzazepines, which are known for their diverse biological activities, including central nervous system (CNS) modulation and anti-inflammatory effects.

The chemical structure of 7-bromo-3-methyl-2,3,4,5-tetrahydro-1H-2-benzazepin-1-one features a seven-membered azepine ring fused to a benzene ring, with a bromine atom at the 7-position and a methyl group at the 3-position. The presence of these substituents imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various pharmacological studies.

Recent research has focused on the potential of 7-bromo-3-methyl-2,3,4,5-tetrahydro-1H-2-benzazepin-1-one as a lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits potent activity against a range of biological targets, including receptors and enzymes involved in neurological disorders and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry reported that 7-bromo-3-methyl-2,3,4,5-tetrahydro-1H-2-benzazepin-1-one demonstrated significant binding affinity for the serotonin 5-HT6 receptor, which is implicated in cognitive disorders such as Alzheimer's disease.

In addition to its potential as a therapeutic agent, 7-bromo-3-methyl-2,3,4,5-tetrahydro-1H-2-benzazepin-1-one has also been explored for its use in chemical synthesis. The bromine substituent at the 7-position provides a useful handle for further functionalization through various chemical reactions. This versatility makes it an attractive starting material for the synthesis of more complex molecules with enhanced biological activities.

The synthesis of 7-bromo-3-methyl-2,3,4,5-tetrahydro-1H-2-benzazepin-1-one typically involves multi-step processes that include ring formation and functional group introduction. One common approach involves the condensation of an appropriate amine with a substituted benzaldehyde followed by cyclization and bromination steps. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for the production of this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-bromo-3-methyl-2,3,4,5-tetrahydro-1H-2-benzazepin-1-one in various therapeutic applications. Preliminary results from phase I trials have shown promising outcomes in terms of pharmacokinetics and tolerability. These findings have paved the way for further clinical investigations to explore its potential as a novel treatment option for neurological and inflammatory diseases.

In conclusion, 7-bromo-3-methyl-2,3,4,5-tetrahydro-1H-2-benzazepin-1-one (CAS No. 2680533-31-5) is a promising compound with significant potential in both medicinal chemistry and pharmaceutical development. Its unique chemical structure and biological activities make it an important candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play a crucial role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.

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